3-(1-methyl-1H-pyrrol-2-yl)-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 3-(1-methylpyrrol-2-yl)-N-[(E)-(2,4,5-trimethoxyphenyl)methylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C19H21N5O4/c1-24-7-5-6-15(24)13-9-14(22-21-13)19(25)23-20-11-12-8-17(27-3)18(28-4)10-16(12)26-2/h5-11H,1-4H3,(H,21,22)(H,23,25)/b20-11+
• InChI Key: QXDLTJZVPLCQFM-RGVLZGJSSA-N
• Isomeric SMILES: CN1C=CC=C1C2=NNC(=C2)C(=O)N/N=C/C3=CC(=C(C=C3OC)OC)OC
• SMILES: CN1C=CC=C1C2=NNC(=C2)C(=O)NN=CC3=CC(=C(C=C3OC)OC)OC
• Pictograms: Irritant

Description

3-(1-methyl-2-pyrrolyl)-N-[(2,4,5-trimethoxyphenyl)methylideneamino]-1H-pyrazole-5-carboxamide is a member of methoxybenzenes.

Scientific Research Applications

Magnetic Studies

• A study on tetranuclear Cu4(II), Ni4(II) [2 × 2] square grids and a dicopper(II) complex used a related ligand, demonstrating interesting magnetic properties. This research contributes to the understanding of magnetic interactions in molecular structures (Mandal et al., 2011).

Antimicrobial Evaluation

• Novel pyrazole integrated 1,3,4-oxadiazoles, synthesized using similar compounds, showed potent to weak antimicrobial activity. This highlights the potential of such compounds in developing new antimicrobial agents (Ningaiah et al., 2014).

Spectroscopic Investigations

• Vibrational spectroscopic studies, along with molecular dynamic simulations and molecular docking studies, were conducted on N'-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide, a structurally related compound. These studies are crucial for understanding the physical and chemical properties of these molecules (Pillai et al., 2017).

Antibacterial Activity

• Research on N'-(2-Hydroxy-5-(Arylazo) Benzylidene-5-(Benzofuran-2-Yl)-1-Phenyl-1hpyrazole-3-Carbohydrazide Derivatives showed that these compounds have significant antibacterial activity, indicating their potential in medical applications (Nasareb et al., 2016).

Anti-Diabetic Potential

• A study on (E)-N'-(4-methoxybenzylidene)-5-methyl-1H-pyrazole-3-carbohydrazide indicated its potential as an anti-diabetic agent, as revealed through molecular docking studies (Karrouchi et al., 2021).

Luminescence Studies

• Oxovanadium(V) complexes with pyrazole derivatives exhibited interesting luminescence properties, suggesting applications in materials science (Mandal et al., 2011).